1-(2-Fluoro-5-methylphenyl)-3-iodobicyclo[1.1.1]pentane

• IUPAC Name: 1-(2-fluoro-5-methylphenyl)-3-iodobicyclo[1.1.1]pentane
• InChI: InChI=1S/C12H12FI/c1-8-2-3-10(13)9(4-8)11-5-12(14,6-11)7-11/h2-4H,5-7H2,1H3
• InChI Key: VRZJBDIZPMQOTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C23CC(C2)(C3)I
• Molecular Formula: C12H12FI
• Molecular Weight: 302.13 g/mol

Description

Bicyclo[1.1.1]pentanes (BCPs) are a class of organic compounds characterized by a unique three-dimensional structure. They have been incorporated into the structure of various drugs, replacing the fluorophenyl ring.

Synthesis Analysis

The synthesis of BCPs has been a subject of study for over 20 years. A practical scalable approach to fluoro-bicyclo[1.1.1]pentanes (19F-BCPs) has been developed. A continuous flow process to generate [1.1.1]propellane, which can be derivatized into various BCP species, has also been reported.

Molecular Structure Analysis

BCPs have a unique three-dimensional structure, which allows them to add three-dimensional character and saturation to compounds. This structure is often used in drug discovery as a bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes.

Chemical Reactions Analysis

BCPs can undergo various chemical reactions. For example, carbene insertion into the central bond of bicyclo[1.1.0]butanes, and nucleophilic/radical addition across the central bond of [1.1.1]propellanes, have emerged as the two most practical and scalable methods.

Safety And Hazards

The safety and hazards associated with BCPs would depend on the specific compound. For example, pentane, a related compound, is highly flammable and may be fatal if swallowed and enters airways.

Future Directions

The use of BCPs in drug discovery and materials science is a promising area of research. Future work will likely focus on developing new synthetic methods for BCPs, studying their properties, and exploring their potential applications.